Cas no 2172159-14-5 (5-(methylamino)thieno3,2-bthiophene-2-carboxylic acid)

• Product Name: 5-(methylamino)thieno3,2-bthiophene-2-carboxylic acid
• CAS No: 2172159-14-5
• MF: C₈H₇NO₂S₂
• MW: 213.27667927742
• CID: 6286542
• PubChem ID: 165748460
• Update Time: 2025-05-23

5-(methylamino)thieno3,2-bthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methylamino)thieno3,2-bthiophene-2-carboxylic acid
• EN300-1653211
• 2172159-14-5
• 5-(methylamino)thieno[3,2-b]thiophene-2-carboxylic acid

• Inchi： 1S/C8H7NO2S2/c1-9-7-3-5-4(13-7)2-6(12-5)8(10)11/h2-3,9H,1H3,(H,10,11)
• InChI Key： VPBAZOWXXOPPCU-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1C=C(C(=O)O)S2)NC

Computed Properties

• Exact Mass: 212.99182081g/mol
• Monoisotopic Mass: 212.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 106Ų

Additional information on 5-(methylamino)thieno3,2-bthiophene-2-carboxylic acid

Introduction to 5-(methylamino)thieno[3,2-b]thiophene-2-carboxylic acid (CAS No. 2172159-14-5)

5-(methylamino)thieno[3,2-b]thiophene-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2172159-14-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienothiophene class, a scaffold widely recognized for its utility in the design of bioactive molecules due to its ability to engage with various biological targets. The presence of both amino and carboxylic acid functional groups in its molecular structure enhances its potential as a precursor or intermediate in the synthesis of pharmacologically relevant derivatives.

The molecular framework of 5-(methylamino)thieno[3,2-b]thiophene-2-carboxylic acid consists of fused thiophene and benzene rings, with a methylamino substituent at the 5-position and a carboxylic acid group at the 2-position. This particular arrangement of heterocyclic rings and functional groups makes it an intriguing candidate for further chemical manipulation and biological evaluation. The compound's dual amine and carboxylate functionalities provide multiple points for chemical modification, enabling the synthesis of libraries of derivatives with tailored physicochemical properties and biological activities.

In recent years, there has been a surge in research focused on thienothiophene derivatives due to their demonstrated efficacy in modulating various biological pathways. Specifically, compounds featuring this motif have shown promise in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions. The structural features of 5-(methylamino)thieno[3,2-b]thiophene-2-carboxylic acid align well with these trends, as it combines the favorable properties of thienothiophenes with additional functional groups that can enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The carboxylic acid moiety can be readily converted into esters, amides, or other derivatives through standard organic transformations, while the amino group offers opportunities for salt formation or further functionalization via reductive amination or coupling reactions. These attributes make it a versatile intermediate for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic scaffolds in drug design, emphasizing their role in achieving high binding affinity and selectivity towards biological targets. Thienothiophenes, in particular, have been extensively studied for their ability to interact with proteins and enzymes involved in disease pathways. For instance, derivatives of thienothiophenes have been reported to inhibit kinases and other enzymes implicated in cancer progression. Given these findings, 5-(methylamino)thieno[3,2-b]thiophene-2-carboxylic acid represents an attractive starting point for exploring new therapeutic strategies.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes may include cyclization reactions to form the thienothiophene core, followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodology have enabled more efficient access to complex heterocyclic compounds like this one, making it more feasible for researchers to explore its full potential.

Beyond its synthetic utility, 5-(methylamino)thieno[3,2-b]thiophene-2-carboxylic acid has also been investigated for its pharmacological properties. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. These findings are particularly exciting as they underscore the importance of exploring structurally diverse molecules in the search for new medicines.

The growing interest in computational chemistry has further accelerated the exploration of compounds like 5-(methylamino)thieno[3,2-b]thiophene-2-carboxylic acid. Molecular modeling techniques can be employed to predict how this molecule might interact with biological targets at the atomic level. Such simulations provide valuable insights into binding affinities, metabolic stability, and other key properties that are critical for drug development. By leveraging computational tools alongside experimental approaches, researchers can more efficiently identify promising candidates for further investigation.

In conclusion,5-(methylamino)thieno[3,2-b]thiophene-2-carboxylic acid (CAS No. 2172159-14-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic moieties makes it an excellent candidate for further exploration as a precursor or intermediate in drug discovery efforts aimed at addressing various diseases. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in developing next-generation therapeutics.